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Compound of Interest

Compound Name: TAT-P110

Cat. No.: B15603523 Get Quote

Essential Safety and Handling Guide for TAT-
P110
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the peptide TAT-P110. The following procedures are

designed to ensure the safe handling, use, and disposal of this research-grade peptide.

TAT-P110 is a peptide inhibitor of the Drp1-Fis1 interaction and is intended for research use

only.[1][2][3][4][5] As with any chemical substance, proper personal protective equipment (PPE)

and handling procedures are essential to minimize exposure and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

TAT-P110. The selection of PPE is based on a risk assessment of the procedures to be

performed.
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Protection Type Equipment Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

aerosols.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

with the peptide.

Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. Use a NIOSH-

approved respirator if aerosols

may be generated or if working

with large quantities.

Minimizes inhalation of the

peptide powder or aerosols.

Hand Protection Chemical-resistant gloves

Ensures no direct contact

when handling the substance

or contaminated surfaces.

Operational Workflow for Handling TAT-P110
The following diagram illustrates the standard operational workflow for safely handling TAT-
P110 from receipt to disposal.
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Figure 1: TAT-P110 Handling Workflow
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Figure 1: TAT-P110 Handling Workflow
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Disposal Plan
Proper disposal of TAT-P110 and any contaminated materials is critical to prevent

environmental contamination and ensure laboratory safety. The following table outlines the

disposal procedures.

Waste Type Disposal Procedure

Unused TAT-P110

Dispose of as chemical waste in accordance

with local, state, and federal regulations. Do not

discard down the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed, and labeled

chemical waste container.

Contaminated PPE (e.g., gloves, disposable lab

coat)

Place in a designated, sealed, and labeled

chemical waste container.

Solutions containing TAT-P110
Collect in a labeled, sealed, and appropriate

chemical waste container.

Emergency Response Plan
In the event of an accidental exposure or spill, immediate and appropriate action is necessary.

The following decision-making process should be followed.
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Figure 2: Emergency Response for TAT-P110
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Figure 2: Emergency Response for TAT-P110
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By adhering to these safety protocols, researchers can minimize risks and maintain a safe

laboratory environment when working with TAT-P110. Always consult the specific Safety Data

Sheet (SDS) provided by the supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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